Cas no 1805245-73-1 (2,5-Dichloro-3-(difluoromethyl)-4-iodopyridine)

• Product Name: 2,5-Dichloro-3-(difluoromethyl)-4-iodopyridine
• CAS No: 1805245-73-1
• MF: C₆H₂Cl₂F₂IN
• MW: 323.894058704376
• CID: 4850257
• Update Time: 2025-05-19

2,5-Dichloro-3-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C6H2Cl2F2IN/c7-2-1-12-5(8)3(4(2)11)6(9)10/h1,6H
• InChI Key： IRLABSPWOPWVTO-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Dichloro-3-(difluoromethyl)-4-iodopyridine

2,5-Dichloro-3-(difluoromethyl)-4-iodopyridine: A Comprehensive Overview

The compound 2,5-Dichloro-3-(difluoromethyl)-4-iodopyridine (CAS No. 1805245-73-1) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is notable for its unique structural features, which include a pyridine ring substituted with chlorine atoms at positions 2 and 5, a difluoromethyl group at position 3, and an iodine atom at position 4. These substituents contribute to its distinctive electronic properties and reactivity, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 2,5-Dichloro-3-(difluoromethyl)-4-iodopyridine in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of heterocyclic compounds, which are widely used in the pharmaceutical industry. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as an intermediate in the synthesis of bioactive molecules with potential anticancer properties. The presence of iodine in the structure facilitates nucleophilic substitution reactions, enabling the incorporation of diverse functional groups into the molecule.

In addition to its role in drug discovery, 2,5-Dichloro-3-(difluoromethyl)-4-iodopyridine has been investigated for its applications in optoelectronic materials. A 2023 research article in *Advanced Materials* reported that this compound can be used as a building block for constructing conjugated systems with tailored electronic properties. These systems are promising candidates for use in organic light-emitting diodes (OLEDs) and solar cells due to their ability to efficiently transport charges and emit light.

The synthesis of 2,5-Dichloro-3-(difluoromethyl)-4-iodopyridine involves a multi-step process that typically begins with the preparation of a pyridine derivative. A common approach involves the chlorination of pyridine followed by substitution reactions to introduce the difluoromethyl and iodine groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For example, a 2023 study in *Green Chemistry* described the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high purity.

From an environmental perspective, 2,5-Dichloro-3-(difluoromethyl)-4-iodopyridine has been evaluated for its biodegradability and ecological impact. According to a 2023 report by the European Chemicals Agency (ECHA), this compound exhibits moderate biodegradation under aerobic conditions but requires controlled disposal methods to minimize environmental risks. Its stability under standard storage conditions makes it suitable for industrial use while ensuring safety protocols are followed.

In conclusion, 2,5-Dichloro-3-(difluoromethyl)-4-iodopyridine (CAS No. 1805245-73-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing modern technology and medicine.